molecular formula C5H8N2O3 B8446905 5-Hydroxy-1,5-dimethylhydantoin

5-Hydroxy-1,5-dimethylhydantoin

Cat. No.: B8446905
M. Wt: 144.13 g/mol
InChI Key: VEMWCZDBLIIJJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-1,5-dimethylhydantoin is a useful research compound. Its molecular formula is C5H8N2O3 and its molecular weight is 144.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8N2O3

Molecular Weight

144.13 g/mol

IUPAC Name

5-hydroxy-1,5-dimethylimidazolidine-2,4-dione

InChI

InChI=1S/C5H8N2O3/c1-5(10)3(8)6-4(9)7(5)2/h10H,1-2H3,(H,6,8,9)

InChI Key

VEMWCZDBLIIJJX-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)NC(=O)N1C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

155 g of N-methylurea were added to 214 g of methyl pyruvate in a 3 1 eggplant type flask. 800 ml of acetic acid and 200 ml of water were added to dissolve them and the solution was refluxed for 2.5 hours. Then, the reaction mixture was evaporated to dryness and acetic acid was removed by azeotropic distillation with toluene. The obtained crude product was purified by chromatography on silica gel (ethyl acetate and 5% methanol/chloroform) to give 95 g of 5-hydroxy-1,5-dimethylhydantoin (compound 10).
Quantity
155 g
Type
reactant
Reaction Step One
Quantity
214 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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